Cas no 2613382-23-1 (2,2-Dimethoxycyclobutane-1-sulfonyl fluoride)

• Product Name: 2,2-Dimethoxycyclobutane-1-sulfonyl fluoride
• CAS No: 2613382-23-1
• MF: C₆H₁₁FO₄S
• MW: 198.212544679642
• MDL: MFCD33032376
• CID: 5465335
• PubChem ID: 155943913
• Update Time: 2025-05-19

2,2-Dimethoxycyclobutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethoxycyclobutane-1-sulfonyl fluoride
• Z4919273615
• 2,2-Dimethoxycyclobutane-1-sulfonyl fluoride

• MDL： MFCD33032376
• Inchi： 1S/C6H11FO4S/c1-10-6(11-2)4-3-5(6)12(7,8)9/h5H,3-4H2,1-2H3
• InChI Key： DWIWIBFYLZDSCZ-UHFFFAOYSA-N
• SMILES： S(C1CCC1(OC)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 198.03620816 g/mol
• Monoisotopic Mass: 198.03620816 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61
• Molecular Weight: 198.21

Additional information on 2,2-Dimethoxycyclobutane-1-sulfonyl fluoride

Introduction to 2,2-Dimethoxycyclobutane-1-sulfonyl fluoride (CAS No: 2613382-23-1)

2,2-Dimethoxycyclobutane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its Chemical Abstracts Service (CAS) number 2613382-23-1, is a fluorinated sulfone derivative with a cyclobutane core. Its unique structural features make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The compound’s molecular structure consists of a cyclobutane ring substituted with two methoxy groups at the 2-position and a sulfonyl fluoride group at the 1-position. This arrangement imparts distinct reactivity, making it particularly useful in cross-coupling reactions and as a protecting group in synthetic chemistry. The presence of the sulfonyl fluoride moiety is particularly noteworthy, as it can undergo nucleophilic substitution reactions under controlled conditions, facilitating the introduction of various functional groups into the molecule.

In recent years, 2,2-dimethoxycyclobutane-1-sulfonyl fluoride has been explored in several cutting-edge research areas. One of the most promising applications is in the field of drug discovery, where its ability to serve as a versatile building block has been leveraged to create novel heterocyclic compounds. These compounds have shown potential in targeting various biological pathways, including those implicated in cancer and inflammatory diseases.

Recent studies have highlighted the utility of this compound in the synthesis of fluorinated sulfonamides, which are known for their enhanced bioavailability and metabolic stability. The fluorine atom in the sulfonyl fluoride group can be selectively removed or replaced with other functional groups, allowing for fine-tuning of pharmacokinetic properties. This flexibility has made 2,2-dimethoxycyclobutane-1-sulfonyl fluoride an attractive choice for medicinal chemists seeking to develop next-generation pharmaceuticals.

Moreover, the compound’s reactivity has been harnessed in organic transformations that are critical for constructing complex molecular architectures. For instance, it can be used in palladium-catalyzed cross-coupling reactions to introduce aryl or vinyl groups into the cyclobutane ring. Such transformations are fundamental in creating structurally diverse libraries of compounds for high-throughput screening.

The synthesis of 2,2-dimethoxycyclobutane-1-sulfonyl fluoride itself is an intriguing process that showcases advancements in synthetic methodology. Modern techniques have enabled more efficient and scalable production methods, reducing costs and improving yields. These improvements have made it more accessible for researchers to incorporate this compound into their synthetic routes without significant hurdles.

In addition to its pharmaceutical applications, 2613382-23-1 has found utility in materials science. The unique electronic properties of fluorinated sulfones have been explored in the development of advanced materials, including liquid crystals and organic semiconductors. The ability to modify these properties through functional group interconversion makes 2,2-dimethoxycyclobutane-1-sulfonyl fluoride a valuable asset in designing novel materials with tailored characteristics.

The safety profile of CAS No: 2613382-23-1 is another critical aspect that has been thoroughly investigated. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Researchers working with this compound should be familiar with standard protocols for handling organic chemicals and fluorinated derivatives.

Future research directions involving 2,2-dimethoxycyclobutane-1-sulfonyl fluoride are likely to focus on expanding its applications in drug discovery and materials science. The growing interest in fluorinated compounds due to their unique physicochemical properties suggests that this compound will remain a key intermediate in synthetic chemistry for years to come.

In conclusion, 2,2-Dimethoxycyclobutane-1-sulfonyl fluoride (CAS No: 2613382-23-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its role as a synthetic intermediate and its utility in developing novel therapeutic agents underscore its importance in modern chemical research. As methodologies continue to evolve, the applications of this compound are expected to expand even further, driving innovation in both pharmaceuticals and materials science.